4-(3,5-Dichlorophenyl)benzonitrile
Overview
Description
4-(3,5-Dichlorophenyl)benzonitrile, commonly known as DCB, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. DCB is a white powder that is insoluble in water and soluble in organic solvents. It is widely used in research and development of various fields, including medicinal chemistry, material science, and environmental science.
Scientific Research Applications
Herbicide Toxicity Studies The compound 4-(3,5-Dichlorophenyl)benzonitrile shares structural similarities with certain herbicides, which have been extensively studied for their environmental impact and toxicity. Notably, studies on 2,4-D herbicide toxicity have provided valuable insights into the specific characteristics of herbicide toxicity and mutagenicity. These studies have highlighted the trends in focusing on occupational risk, neurotoxicity, resistance or tolerance to herbicides, and their impact on non-target species, especially aquatic ones. Additionally, the importance of further research on molecular biology aspects, like gene expression and pesticide degradation studies, has been emphasized to enhance our understanding of herbicide toxicology (Zuanazzi et al., 2020).
Environmental Impact Assessment The environmental consequences of chlorophenols contamination, which are structurally related to this compound, have been extensively reviewed. Chlorophenols generally exert moderate toxic effects on mammalian and aquatic life, with the potential for considerable toxicity to fish upon long-term exposure. The persistence and bioaccumulation potential of these compounds vary based on environmental conditions and the presence of microflora capable of biodegrading them. A notable aspect of chlorophenols is their strong organoleptic effect, highlighting the need for a detailed environmental impact assessment (Krijgsheld & Gen, 1986).
Safety and Hazards
The safety data sheet for “4-(3,5-Dichlorophenyl)benzonitrile” suggests that it may be harmful if swallowed or in contact with skin . In case of accidental release, it’s recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, and wear chemical impermeable gloves .
properties
IUPAC Name |
4-(3,5-dichlorophenyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2N/c14-12-5-11(6-13(15)7-12)10-3-1-9(8-16)2-4-10/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDRRCKFRNRAPCB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)C2=CC(=CC(=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20432223 |
Source
|
| Record name | 4-(3,5-dichlorophenyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20432223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1025992-48-6 |
Source
|
| Record name | 4-(3,5-dichlorophenyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20432223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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